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Compound of Interest

Compound Name: 4'-Methyl[1,1'-Biphenyl]-4-Ol

Cat. No.: B1270044 Get Quote

Essential Safety and Handling Guide for 4'-
Methyl[1,1'-biphenyl]-4-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of 4'-Methyl[1,1'-
biphenyl]-4-ol, a compound with applications in pharmaceutical and agrochemical research.[1]

Adherence to these protocols is vital for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
4'-Methyl[1,1'-biphenyl]-4-ol is classified as an irritant to the eyes, respiratory system, and

skin.[2] Therefore, the use of appropriate personal protective equipment is mandatory to

prevent exposure.

Recommended Personal Protective Equipment:
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PPE Category Item and Specifications

Eye/Face Protection
Chemical safety goggles or a face shield should

be worn to protect against dust and splashes.[2]

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

required. For prolonged contact, consider

double-gloving or gloves with a higher level of

protection.[2]

Body Protection
A lab coat or chemical-resistant apron must be

worn to protect the skin and clothing.

Respiratory Protection

Work in a well-ventilated area, preferably a fume

hood, to avoid inhaling dust.[2] If ventilation is

inadequate, a NIOSH-approved respirator for

dusts should be used.

Operational Plan for Safe Handling
A systematic approach to handling 4'-Methyl[1,1'-biphenyl]-4-ol is essential to minimize risks.

Engineering Controls and Work Practices:

Ventilation: Always handle this compound in a well-ventilated area or a certified chemical

fume hood to minimize inhalation exposure.[2]

Dust Control: Avoid actions that generate dust. Use appropriate tools for handling the solid

material.

Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or

smoke in the laboratory.[3]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[2][3]

Keep away from incompatible materials such as strong oxidizing agents.
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Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep up the spilled solid material, avoiding dust generation.[3]

Place the spilled material into a labeled, sealed container for disposal.[3]

Clean the spill area with a suitable solvent, followed by soap and water.

Dispose of all contaminated materials as hazardous waste.

Disposal Plan
Proper disposal of 4'-Methyl[1,1'-biphenyl]-4-ol and its containers is critical to prevent

environmental contamination.

Waste Management:

Segregation: Do not mix this chemical waste with other waste streams.

Containerization: Collect waste in a clearly labeled, sealed, and chemically compatible

container. The label should identify the contents as "4'-Methyl[1,1'-biphenyl]-4-ol waste."

Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal

company. Adhere to all local, regional, and national regulations.[3] Do not release into the

environment.[4]

Physical and Chemical Properties
Understanding the properties of 4'-Methyl[1,1'-biphenyl]-4-ol is crucial for its safe handling

and use in experiments.
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Property Value

Molecular Formula C₁₃H₁₂O

Molecular Weight 184.23 g/mol

Appearance White to light yellow crystalline solid[2]

Melting Point 101-103 °C[2]

Boiling Point 289 °C[2]

Solubility Sparingly soluble in water[1]

Storage Temperature Room temperature[5]

Note: Some data may be based on structurally similar compounds where direct data for 4'-
Methyl[1,1'-biphenyl]-4-ol is not available.

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of 4'-Methyl[1,1'-
biphenyl]-4-ol.

Materials:

4'-Methyl[1,1'-biphenyl]-4-ol solid

Appropriate solvent (e.g., ethanol, ether)[2]

Volumetric flask with stopper

Analytical balance

Spatula

Weighing paper

Funnel
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Beaker

Wash bottle with solvent

Procedure:

Preparation: Don all required PPE and ensure the chemical fume hood is operational.

Weighing: Tare the analytical balance with a piece of weighing paper. Carefully weigh the

desired amount of 4'-Methyl[1,1'-biphenyl]-4-ol onto the weighing paper.

Transfer: Place a funnel into the neck of the volumetric flask. Carefully transfer the weighed

solid into the flask using the spatula.

Rinsing: Rinse the weighing paper with a small amount of the solvent into the funnel to

ensure all the solid is transferred.

Dissolving: Add approximately half of the final volume of the solvent to the flask. Swirl gently

to dissolve the solid.

Dilution: Once the solid is completely dissolved, add the solvent up to the calibration mark on

the volumetric flask.

Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Labeling: Label the flask clearly with the name of the compound, concentration, solvent, and

date of preparation.

Storage: Store the stock solution in a cool, dry, and dark place.

Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of 4'-
Methyl[1,1'-biphenyl]-4-ol.
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Workflow for 4'-Methyl[1,1'-biphenyl]-4-ol

Start: Obtain 4'-Methyl[1,1'-biphenyl]-4-ol

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Handle in Fume Hood

3. Weighing and Preparation

4. Perform Experiment

Spill?

Spill Response Protocol

Yes

5. Collect Waste

No

6. Decontaminate Work Area

7. Doff PPE Correctly

8. Dispose of Waste via
Licensed Contractor

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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